[(1-ethyl-1H-pyrazol-3-yl)methyl](2-methylpropyl)amine

Specification

• Molecular Formula: C10H19N3
• Molecular Weight: 181.28 g/mol
• IUPAC Name: N-[(1-ethylpyrazol-3-yl)methyl]-2-methylpropan-1-amine
• Standard InChI: InChI=1S/C10H19N3/c1-4-13-6-5-10(12-13)8-11-7-9(2)3/h5-6,9,11H,4,7-8H2,1-3H3
• Standard InChI Key: HWVUDQXGUNMMJQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC(=N1)CNCC(C)C

Introduction

[Introduction to (1-ethyl-1H-pyrazol-3-yl)methylamine](pplx://action/followup)

(1-ethyl-1H-pyrazol-3-yl)methylamine is a complex organic compound belonging to the pyrazole family of heterocyclic compounds. It is characterized by its unique structure, which includes a pyrazole ring substituted with an ethyl group and linked to a 2-methylpropylamine moiety. This compound is of interest in medicinal chemistry due to its potential biological activity and reactivity.

Synthesis

The synthesis of (1-ethyl-1H-pyrazol-3-yl)methylamine typically involves multi-step organic reactions. The process begins with the preparation of the pyrazole ring, which can be synthesized using hydrazine derivatives and appropriate carbonyl compounds. The subsequent introduction of the ethyl group is achieved through nucleophilic substitutions involving ethyl bromide as a reagent. The 2-methylpropylamine moiety can be attached through aminomethylation reactions.

Biological Activity

While specific biological activity data for (1-ethyl-1H-pyrazol-3-yl)methylamine is limited, compounds within the pyrazole family are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The structural characteristics of this compound suggest potential interactions with biological targets such as enzymes or receptors, which could modulate their activity and trigger downstream signaling pathways.

Research Findings